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Compound of Interest

Compound Name:
9-Benzyl-9-

azabicyclo[3.3.1]nonan-3-one

Cat. No.: B112329 Get Quote

An In-depth Technical Guide to 9-Benzyl-9-azabicyclo[3.3.1]nonan-3-one

CAS Number: 2291-58-9

This technical guide provides a comprehensive overview of 9-Benzyl-9-
azabicyclo[3.3.1]nonan-3-one, a key intermediate in pharmaceutical and chemical research.

The document is intended for researchers, scientists, and professionals in drug development,

offering detailed information on its properties, synthesis, and applications.

Physicochemical Properties
9-Benzyl-9-azabicyclo[3.3.1]nonan-3-one is a bicyclic tertiary amine with a rigid structure that

is foundational in the synthesis of various biologically active compounds.[1] Its key properties

are summarized in the table below.
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Property Value Source

CAS Number 2291-58-9 [2][3][4][5][6]

Molecular Formula C₁₅H₁₉NO [1][2][3][4][6][7]

Molecular Weight 229.32 g/mol [1][2][4][7]

IUPAC Name
9-benzyl-9-

azabicyclo[3.3.1]nonan-3-one
[4]

Synonyms

N-

Benzylnorpseudopelletierine,

9-Benzyl-3-oxo-9-

azabicyclo[3.3.1]nonane

[2][4][6]

Physical Form
Pale orange to yellow or brown

to beige solid
[6][8]

Purity ≥97% [9]

Storage

Sealed in a dry place at room

temperature.[1] Light sensitive.

[9]

SMILES
C1CC2CC(=O)CC(C1)N2CC3

=CC=CC=C3
[1][4]

InChIKey
BVEFCNSLJKPSEA-

UHFFFAOYSA-N
[4]

Experimental Protocols
Synthesis of 9-Benzyl-9-azabicyclo[3.3.1]nonan-3-one
A common synthetic route involves a multicomponent reaction.[10]

Reactants:

Benzylamine hydrochloride

Glutaraldehyde
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1,3-Acetonedicarboxylic acid

Sodium acetate (NaOAc)

Procedure:

Benzylamine hydrochloride and glutaraldehyde are added to a flask containing water.

The resulting solution is cooled to 0 °C in an ice bath.

1,3-Acetonedicarboxylic acid and a 10% aqueous solution of sodium acetate are then added.

The ice bath is removed, and the reaction mixture is stirred at room temperature for 2 hours.

A reflux condenser is attached, and the mixture is heated to 50 °C and left overnight.

After cooling, the solution is acidified to pH 2.

Purification is carried out by chromatography on silica gel.[8]
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Synthesis of 9-Benzyl-9-azabicyclo[3.3.1]nonan-3-one

Reactants

Reaction Process

Purification

Product

Benzylamine Hydrochloride

Mix reactants in water at 0°C

Glutaraldehyde 1,3-Acetonedicarboxylic Acid Sodium Acetate

Stir at room temperature for 2 hours

Heat to 50°C overnight

Acidify to pH 2

Silica Gel Chromatography

9-Benzyl-9-azabicyclo[3.3.1]nonan-3-one

Click to download full resolution via product page

Caption: Synthetic workflow for 9-Benzyl-9-azabicyclo[3.3.1]nonan-3-one.
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Reduction to endo-9-Benzyl-9-azabicyclo[3.3.1]nonan-3-
ol
This compound is a precursor for various derivatives, and its ketone group is often reduced.[8]

[11]

Reactants:

9-Benzyl-9-azabicyclo[3.3.1]nonan-3-one

Sodium borohydride (NaBH₄)

Methanol

Procedure:

A solution of 9-Benzyl-9-azabicyclo[3.3.1]nonan-3-one in methanol is cooled to 0 °C under

a nitrogen atmosphere.[8]

Sodium borohydride is added portionwise over 30 minutes.[8]

The reaction mixture is warmed to ambient temperature and stirring is continued for 12

hours.[8]

The reaction is quenched with acetone, and the volatile components are evaporated in

vacuo.[8]

Water is added, and the product is extracted with dichloromethane.[8]

The organic phase is dried and concentrated in vacuo to yield endo-9-benzyl-9-

azabicyclo[3.3.1]nonan-3-ol.[8]
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Reduction of 9-Benzyl-9-azabicyclo[3.3.1]nonan-3-one

Starting Material Reagent

Reaction & Workup

Product

9-Benzyl-9-azabicyclo[3.3.1]nonan-3-one in Methanol

Reaction at 0°C to room temperature for 12h

Sodium Borohydride (NaBH4)

Quench with Acetone

Evaporation

Extraction with Dichloromethane

Drying and Concentration

endo-9-Benzyl-9-azabicyclo[3.3.1]nonan-3-ol

Click to download full resolution via product page

Caption: Workflow for the reduction to endo-9-benzyl-9-azabicyclo[3.3.1]nonan-3-ol.
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Role in Drug Development
9-Benzyl-9-azabicyclo[3.3.1]nonan-3-one is a valuable scaffold for synthesizing ligands

targeting the sigma-2 (σ2) receptor.[1] This receptor is overexpressed in proliferating tumor

cells, making it a potential biomarker for cancer.[1] Derivatives of this compound have been

developed into various probes to investigate the function and localization of the σ2 receptor.[1]

Application in Sigma-2 Receptor Ligand Development

9-Benzyl-9-azabicyclo[3.3.1]nonan-3-one

Synthesis of Derivatives

Sigma-2 (σ2) Receptor Ligands

Radiolabeled Probes Fluorescent Probes Biotinylated Probes

Study of σ2 Receptor Function & Localization

Cancer Research & Diagnostics

Click to download full resolution via product page
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Caption: Logical flow from the core compound to its application in cancer research.

Conclusion
9-Benzyl-9-azabicyclo[3.3.1]nonan-3-one is a cornerstone molecule in medicinal chemistry,

particularly for the development of neurological and oncological therapeutics. Its rigid bicyclic

structure provides a robust platform for creating novel compounds with high binding affinity to

biological targets. The detailed protocols and conceptual frameworks presented in this guide

are intended to facilitate further research and application of this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [9-Benzyl-9-azabicyclo[3.3.1]nonan-3-one CAS number].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b112329#9-benzyl-9-azabicyclo-3-3-1-nonan-3-one-
cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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